Cas no 2172168-78-2 (3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde)

• Product Name: 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• CAS No: 2172168-78-2
• MF: C₇H₉ClO₃S
• MW: 208.662560224533
• CID: 6254739
• PubChem ID: 165572347
• Update Time: 2025-06-08

3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• 2172168-78-2
• EN300-1622403

• Inchi： 1S/C7H9ClO3S/c1-6(8)2-7(3-9)4-12(10,11)5-7/h3H,1-2,4-5H2
• InChI Key： MKAJHVPNPJUARJ-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1(C=O)CS(C1)(=O)=O

Computed Properties

• Exact Mass: 207.9960930g/mol
• Monoisotopic Mass: 207.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

Introduction to 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS No. 2172168-78-2)

3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde, identified by its CAS number 2172168-78-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thietane class, characterized by a sulfur-containing heterocyclic structure, which makes it a promising candidate for various biochemical applications. The presence of both chloropropene and dioxo functional groups in its molecular framework suggests potential reactivity and biological activity, making it an intriguing subject for further investigation.

The structural motif of 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde incorporates a highly reactive aldehyde group (CHO) at the terminal position, which is a key feature for its role as a synthetic intermediate in organic synthesis. The dioxo moiety, specifically, contributes to the compound's ability to participate in various chemical transformations, including condensation reactions and Michael additions, which are pivotal in the development of novel heterocyclic compounds.

In recent years, there has been a surge in research focused on sulfur-containing heterocycles due to their diverse pharmacological properties. Thietane derivatives, in particular, have been explored for their potential applications in anti-inflammatory, antimicrobial, and anticancer therapies. The unique electronic distribution and steric environment provided by the thietane ring system make it an ideal scaffold for modulating biological targets. The chloropropene substituent further enhances the compound's versatility by introducing electrophilic centers that can engage in nucleophilic attacks, facilitating the synthesis of more complex molecules.

One of the most compelling aspects of 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde is its potential as a building block for drug discovery. The aldehyde group serves as a versatile handle for further functionalization, allowing chemists to attach various pharmacophores or bioactive moieties. This flexibility has led to its incorporation in several high-throughput screening campaigns aimed at identifying novel therapeutic agents. For instance, recent studies have demonstrated its utility in generating libraries of thietane-based compounds that exhibit inhibitory activity against specific enzymes implicated in diseases such as cancer and neurodegeneration.

The chemical synthesis of 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde involves multi-step reactions that highlight the compound's synthetic complexity. Typically, the process begins with the formation of the thietane core through cyclization reactions involving sulfur-containing precursors. Subsequent introduction of the chloropropene group requires careful control of reaction conditions to avoid unwanted side products. The final step involves the oxidation of a hydroxyl group to an aldehyde using appropriate oxidizing agents, which is critical for maintaining the integrity of the reactive site.

From a mechanistic standpoint, the reactivity of 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde can be attributed to the interplay between its electronic and steric properties. The electron-withdrawing nature of the dioxo group stabilizes adjacent positive charges, making the aldehyde carbon more susceptible to nucleophilic attack. Meanwhile, the presence of the double bond in the chloropropene moiety introduces additional conformational flexibility, which can influence how the molecule interacts with biological targets.

In terms of biological activity, preliminary investigations have suggested that derivatives of this compound may exhibit significant therapeutic potential. For example, modifications to the sulfur or oxygen-containing moieties could lead to compounds with enhanced binding affinity to protein targets involved in metabolic pathways or signal transduction cascades. Furthermore, structural analogs have shown promise in preclinical models as inhibitors of kinases or other enzymes that play a role in disease progression.

The pharmaceutical industry has taken note of these findings and is actively exploring synthetic routes to optimize yields and purity levels for large-scale production. Advances in catalytic methods and green chemistry principles have enabled more efficient synthesis strategies while minimizing environmental impact. This aligns with broader trends in medicinal chemistry toward sustainable practices that prioritize both efficacy and ecological responsibility.

Looking ahead, future research on 3-(2-chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde is likely to focus on expanding its chemical space through combinatorial chemistry approaches. By systematically varying substituents on different positions within the thietane core or introducing additional functional groups via cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), researchers aim to uncover novel derivatives with tailored biological activities.

The integration of computational modeling techniques will also play an increasingly important role in guiding synthetic design efforts toward high-value targets. Molecular docking studies can predict how different modifications might affect binding interactions with proteins or nucleic acids before experimental validation becomes necessary—a strategy that significantly accelerates drug discovery pipelines while reducing costs associated with trial-and-error experimentation.

In conclusion,3-(2-chloroprop-2-enyl)-l,l-dioxo-lambda6-thietane-l(carbaldehyde) (CAS No: 2172168_78_2) represents an exciting frontier within pharmaceutical chemistry where structural complexity meets functional diversity through innovative synthetic methodologies combined with rigorous biological evaluation programs aimed at addressing unmet medical needs across multiple therapeutic areas including oncology neurology inflammatory disorders among others.. As our understanding deepens both chemically biologically this versatile scaffold continues evolving into one powerful toolset modern medicinal chemists employ push boundaries possible next generation therapeutics..